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Introduction
Cluster of Differentiation 36 (CD36) is a multifunctional transmembrane glycoprotein that acts

as a scavenger receptor for a wide variety of ligands, including thrombospondin-1 (TSP-1),

oxidized low-density lipoprotein (oxLDL), long-chain fatty acids, and apoptotic cells.[1][2][3] Its

involvement in numerous physiological and pathological processes, such as lipid metabolism,

angiogenesis, inflammation, and atherosclerosis, makes it a compelling target for therapeutic

intervention.[1][4] The extracellular domain of CD36 contains several ligand-binding sites, and

the peptide sequence spanning amino acids 93-110 is crucial for the high-affinity binding of

thrombospondin-1. This interaction is implicated in the inhibition of angiogenesis and the

activation of transforming growth factor-β1 (TGF-β1).

This document provides a detailed protocol for a binding assay utilizing a synthetic peptide

corresponding to the CD36 (93-110) region with an added C-terminal cysteine residue (CD36
(93-110)-Cys). The cysteine residue facilitates the conjugation of a fluorescent label, enabling

a quantitative assessment of binding interactions with potential ligands or binding partners. This

assay is a valuable tool for screening and characterizing compounds that modulate the CD36-

TSP-1 interaction.
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The following diagrams illustrate the CD36 signaling pathway and the experimental workflow

for the binding assay.

Plasma Membrane

CD36 Src Family Kinases
(Fyn, Lyn)

ActivationLigand
(e.g., TSP-1, oxLDL)

MAPK
(JNK, p38)

Activation Downstream Effects
(Inflammation, Apoptosis,

Lipid Uptake)

Click to download full resolution via product page

Caption: CD36 signaling cascade upon ligand binding.
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1. Peptide Labeling
(CD36 (93-110)-Cys + Fluorescent Probe)

2. Immobilization (Optional)
(Immobilize labeled peptide on assay plate)

3. Binding Reaction
(Incubate with Ligand/Test Compound)

4. Washing
(Remove unbound molecules)

5. Signal Detection
(Measure Fluorescence)

6. Data Analysis
(Determine Binding Affinity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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